Cas no 1343302-15-7 (2-iodo-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-iodo-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1343302-15-7
• MF: C₄H₅F₃INO
• MW: 266.988283872604
• CID: 5573934
• PubChem ID: 64788153
• Update Time: 2025-06-08

2-iodo-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-(2,2,2-trifluoroethyl)acetamide
• Acetamide, 2-iodo-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C4H5F3INO/c5-4(6,7)2-9-3(10)1-8/h1-2H2,(H,9,10)
• InChI Key： LNBNYDPZMGZMIE-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)CI

Experimental Properties

• Density: 1.967±0.06 g/cm3(Predicted)
• Boiling Point: 260.6±40.0 °C(Predicted)
• pka: 11.89±0.46(Predicted)

Additional information on 2-iodo-N-(2,2,2-trifluoroethyl)acetamide

Professional Introduction to Compound with CAS No. 1343302-15-7 and Product Name: 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide

The compound with the CAS number 1343302-15-7 and the product name 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide represents a significant advancement in the field of medicinal chemistry and synthetic biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development and molecular research. The presence of both an iodine substituent and a trifluoroethyl group in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated compounds, particularly those containing iodine, due to their enhanced reactivity and versatility in cross-coupling reactions. 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide is no exception. Its structure allows for facile participation in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex organic molecules. These reactions are widely employed in the synthesis of biologically active compounds, including small-molecule drugs and agrochemicals.

The incorporation of the trifluoroethyl group into the acetamide backbone introduces fluorine atoms, which are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic profiles, making them highly desirable in medicinal chemistry. The trifluoroethyl moiety can enhance the compound's solubility in organic solvents while simultaneously improving its bioavailability upon administration. This dual functionality makes 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide a promising candidate for further derivatization and optimization.

Recent studies have highlighted the role of iodinated acetamides in the development of novel therapeutic agents. For instance, researchers have demonstrated that compounds bearing an iodine atom at the α-position of the acetamide group can serve as effective substrates for transition-metal-catalyzed functionalization. This property has been leveraged to design molecules with enhanced binding interactions to biological targets. The structural motif of 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide aligns well with these findings, suggesting its potential utility in generating novel pharmacophores.

Moreover, the compound's reactivity has been explored in the context of medicinal chemistry applications. For example, it has been utilized as a precursor in the synthesis of fluorinated amides, which are crucial intermediates in drug discovery. The trifluoroethyl group provides a handle for further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions. These transformations enable the construction of diverse molecular architectures with tailored biological activities.

The growing interest in fluorinated compounds is also driven by their role in enhancing drug efficacy and reducing side effects. The electron-withdrawing nature of fluorine atoms can influence electronic distributions within a molecule, leading to improved interactions with biological targets. This concept has been validated by numerous preclinical studies demonstrating that fluorinated analogs of existing drugs often exhibit superior pharmacological properties. 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide exemplifies this trend by combining halogenation with fluorination to create a versatile synthetic intermediate.

In conclusion, 2-Iodo-N-(2,2,2-trifluoroethyl)acetamide (CAS No. 1343302-15-7) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers. The combination of an iodine substituent and a trifluoroethyl group offers numerous opportunities for further exploration and development. As research continues to uncover new applications for halogenated and fluorinated compounds, this compound is poised to play a pivotal role in the discovery and synthesis of next-generation therapeutic agents.